1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-chloro-6-fluorophenyl)ethan-1-one

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• InChI: InChI=1S/C17H18ClFN4O/c18-15-2-1-3-16(19)14(15)8-17(24)23-11-4-5-12(23)7-13(6-11)22-10-20-9-21-22/h1-3,9-13H,4-8H2
• InChI Key: VLFUBTXXKZPTAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)CC3=C(C=CC=C3Cl)F)N4C=NC=N4
• Molecular Formula: C17H18ClFN4O
• Molecular Weight: 348.8 g/mol

Description

1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-chloro-6-fluorophenyl)ethan-1-one is a useful research compound. Its molecular formula is C17H18ClFN4O and its molecular weight is 348.81. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis and PI3 Kinase Inhibition

A study details the stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor, showcasing the compound's significance in the development of cancer therapeutics. The research emphasizes the stereochemical determination and practical synthetic route to achieve the desired enantiomer, highlighting its potential in targeted cancer therapy (Zecheng Chen et al., 2010).

Neurokinin-1 Receptor Antagonism

Another investigation presents an orally active, water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral clinical administration. This compound is reported to be highly effective in pre-clinical tests for emesis and depression, suggesting its potential in treating these conditions (T. Harrison et al., 2001).

Antimicrobial and Antifungal Activity

A series of novel amides synthesized from a similar structure demonstrated significant antibacterial and antifungal activity against various strains, comparable or slightly better than some medicinal standards. This research indicates the compound's utility in developing new antimicrobial agents (Vladimír Pejchal et al., 2015).

Crystal Structure Characterization

Research on the crystal structure characterization of a closely related compound provided insights into its molecular configuration and intermolecular interactions. These findings are crucial for understanding the compound's reactivity and potential applications in material science and drug development (Chao Wu et al., 2015).